Cas no 521064-80-2 (Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester)

• Product Name: Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester
• CAS No: 521064-80-2
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1579737
• PubChem ID: 69016664
• Update Time: 2025-04-21

Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(dimethylamino)-, methyl ester
• SCHEMBL4362314
• DTXSID601203457
• methyl5-chloro-2-(dimethylamino)benzoate
• methyl 5-chloro-2-(dimethylamino)benzoate
• 521064-80-2

• Inchi： 1S/C10H12ClNO2/c1-12(2)9-5-4-7(11)6-8(9)10(13)14-3/h4-6H,1-3H3
• InChI Key： VCYDKELKUYHZHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)N(C)C

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54